Cas no 175204-41-8 (3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile)

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile structure

175204-41-8 structure

Product Name:3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile

CAS No:175204-41-8

Molecular Formula:C₁₁H₆N₂OFCl

Molecular Weight:236.62954

MDL:MFCD00052551

CID:135195

PubChem ID:2736580

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile Properties

Names and Identifiers

- 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile
- 2,4-xylene sulfonic acid
- 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile
- 4-Isoxazolecarbonitrile,3-(2-chloro-6-fluorophenyl)-5-methyl-
- 3-(6-chloro-2-fluorophenyl)-5-methylisoxazole-4-carbonitrile
- BUTTPARK 52\12-20
- 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-4-ISOXAZOLECARBONITRILE
- 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile97%
- 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile 97%
- AKOS005087145
- CS-0316400
- 4-Isoxazolecarbonitrile, 3-(2-chloro-6-fluorophenyl)-5-methyl-
- J-011079
- 175204-41-8
- SCHEMBL11893422
- MFCD00052551
- Maybridge1_006142
- DTXSID30371457
- ODJAAPYNVRPGAG-UHFFFAOYSA-N
- 3C-084
- HMS558P04
- FT-0613539
- +Expand
- MDL： MFCD00052551
- InChIKey： ODJAAPYNVRPGAG-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H6ClFN2O/c1-6-7(5-14)11(15-16-6)10-8(12)3-2-4-9(10)13/h2-4H,1H3
- SMILES： CC1=C(C#N)C(=NO1)C2=C(C=CC=C2F)Cl

Computed Properties

Exact Mass: 236.01500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 236.0152687g/mol
Heavy Atom Count: 16
Complexity: 306
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 49.8Å²

Experimental Properties

LogP: 3.31418
PSA: 49.82000
Melting Point: 78 °C
Color/Form: Not determined
Solubility: Not determined

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA93915-1g	4-Isoxazolecarbonitrile, 3-(2-chloro-6-fluorophenyl)-5-methyl-	175204-41-8	97%	1g	$79.00	2024-04-20
abcr	AB130028-5 g	3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile, 95%; .	175204-41-8	95%	5g	€187.10	2023-06-24
Ambeed	A352835-1g	3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile	175204-41-8	95+%	1g	$44.0
Apollo Scientific	PC1886N-1g	3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile	175204-41-8	97%	1g	£13.00	2023-09-02
Chemenu	CM191100-25g	3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile	175204-41-8	95%	25g	$458	2021-08-05
eNovation Chemicals LLC	D553423-1g	3-(2-Chloro-6-fluorophenyl)-5-Methylisoxazole-4-carbonitrile	175204-41-8	97%	1g	$209	2022-09-05
Fluorochem	008238-1g	3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile	175204-41-8	95%	1g	￡41.00	2022-03-01
Oakwood	008238-250mg	3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile	175204-41-8		250mg	$50.00	2024-07-19
TRC	C585673-10mg	3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile	175204-41-8		10mg	$ 50.00	2022-06-06

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile Related Literature

1. A synthesis of the antibiotic pyoluteorin

J. Chem. Soc. D, 1969, 1284-1284
2. Rational design of spiro[fluorene-9,9′-xanthene] based molecule for aggregation induced emission (AIE) and mechanochromism (MC): synthesis and theoretical investigation†

Jaipal Devesing Girase New J. Chem., 2023,47, 12182-12190
3. Linear plot method. Part I. Analysis of mixtures in potentiometric precipitation titrations

Analyst, 1987,112, 1605-1606
4. Pressure-induced shape-shifting of helical bacteria†

César L. Pastrana,Luyi Qiu,Shahaf Armon,Ulrich Gerland Soft Matter, 2023,19, 2224-2230
5. Notes

J. Chem. Soc., 1955, 273-280
6. Evaluation of digestion procedures for the determination of selenium in soil comparing vapour generation and graphite furnace atomic absorption spectrometry with Zeeman-effect background correction

J. Anal. At. Spectrom., 1989,4, 697-700
7. Reviews

Analyst, 1949,74, 283-284
8. Conformationally restricted pyrrolidines by intramolecular [2+2] photocycloaddition reactions†

Diego A. Fort,Thomas J. Woltering,Matthias Nettekoven,Henner Knust,Thorsten Bach Chem. Commun., 2013,49, 2989-2991
9. Synthesis and biological evaluation of phosphatidylinositol phosphate affinity probes†

Stuart J. Conway,James Gardiner,Simon J. A. Grove,Melloney K. Johns,Ze-Yi Lim,Gavin F. Painter,Diane E. J. E. Robinson,Christine Schieber,Jan W. Thuring,Leon S.-M. Wong,Meng-Xin Yin,Antony W. Burgess,Bruno Catimel,Phillip T. Hawkins,Nicholas T. Ktistakis,Leonard R. Stephens,Andrew B. Holmes Org. Biomol. Chem., 2010,8, 66-76
10. Inside front cover

Phys. Chem. Chem. Phys., 2011,13, 6374-6374

175204-41-8 (3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:175204-41-8)3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile

Purity:99%

Quantity:25g

Price($):300.0